4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride
Overview
Description
4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (AMTC) is a synthetic compound that has recently been gaining attention in the scientific community for its potential applications in biological and medical research. AMTC has been found to possess a variety of biological activities, such as anti-inflammatory, antimicrobial, and antineoplastic effects. It has been used in in vivo and in vitro experiments to study the mechanism of action and biochemical and physiological effects of the compound.
Scientific Research Applications
Synthesis and Characterization
Thiophene derivatives are synthesized through various chemical reactions, with their structure and properties characterized using techniques such as NMR, single-crystal X-ray diffraction, and FT-IR. For instance, a study by Çoruh et al. (2005) prepared a thiophene derivative, demonstrating its potential pharmacological activity through structural analysis, including hydrogen bonding and C—H⋯π interactions (Çoruh et al., 2005). Similarly, Yildiz et al. (2017) obtained thiophene-based imine compounds, investigating their structural, electrochemical, photophysical, and thermal properties (Yildiz et al., 2017).
Pharmacological Potential
Thiophene derivatives exhibit a range of biological activities, including antibacterial and antitubercular properties. Khan et al. (2013) synthesized a series of thiophene-3-carbonitrile-containing Schiff bases, showing significant antibacterial activity compared to standard drugs (Khan et al., 2013). Obu et al. (2021) characterized a thiophene-3-carbonitrile derivative, highlighting its potential as an anti-tubercular agent through molecular docking simulations and ADMET predictions (Obu et al., 2021).
Industrial Applications
In addition to pharmacological uses, thiophene derivatives have been explored for their potential in industrial applications, such as corrosion inhibition and as disperse dyes. Motawea and Abdelaziz (2015) investigated two pyrazole derivatives, including a thiophene-3-carbonitrile compound, as corrosion inhibitors for carbon steel, showing promising results in acidic solutions (Motawea & Abdelaziz, 2015). Sabnis and Rangnekar (1989) synthesized azo dyes from thiophene-3-carbonitrile derivatives, reporting good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).
Safety and Hazards
Properties
IUPAC Name |
4-(aminomethyl)thiophene-2-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2S.ClH/c7-2-5-1-6(3-8)9-4-5;/h1,4H,2,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUNNSMPSOCGFDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1CN)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619087 |
Source
|
| Record name | 4-(Aminomethyl)thiophene-2-carbonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
203792-25-0 |
Source
|
| Record name | 4-(Aminomethyl)thiophene-2-carbonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 203792-25-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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